Cas no 1706422-43-6 (6-4-(6-phenylpyrimidin-4-yl)piperazine-1-carbonyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-4-(6-phenylpyrimidin-4-yl)piperazine-1-carbonyl-2,3-dihydropyridazin-3-one
• CAS No: 1706422-43-6
• MF: C₁₉H₁₈N₆O₂
• MW: 362.385222911835
• CID: 5999331
• Update Time: 2025-06-26

6-4-(6-phenylpyrimidin-4-yl)piperazine-1-carbonyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-4-(6-phenylpyrimidin-4-yl)piperazine-1-carbonyl-2,3-dihydropyridazin-3-one
• 6-[[4-(6-Phenyl-4-pyrimidinyl)-1-piperazinyl]carbonyl]-3(2H)-pyridazinone

• Inchi： 1S/C19H18N6O2/c26-18-7-6-15(22-23-18)19(27)25-10-8-24(9-11-25)17-12-16(20-13-21-17)14-4-2-1-3-5-14/h1-7,12-13H,8-11H2,(H,23,26)
• InChI Key： RDBLSEAYDGBURB-UHFFFAOYSA-N
• SMILES： C1(=O)NN=C(C(N2CCN(C3C=C(C4=CC=CC=C4)N=CN=3)CC2)=O)C=C1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.77±0.40(Predicted)

Additional information on 6-4-(6-phenylpyrimidin-4-yl)piperazine-1-carbonyl-2,3-dihydropyridazin-3-one

Introduction to 6-4-(6-phenylpyrimidin-4-yl)piperazine-1-carbonyl-2,3-dihydropyridazin-3-one (CAS No. 1706422-43-6)

6-4-(6-phenylpyrimidin-4-yl)piperazine-1-carbonyl-2,3-dihydropyridazin-3-one (CAS No. 1706422-43-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

The chemical structure of 6-4-(6-phenylpyrimidin-4-yl)piperazine-1-carbonyl-2,3-dihydropyridazin-3-one is composed of a central 2,3-dihydropyridazinone core, a piperazine ring, and a phenylpyrimidine moiety. The presence of these functional groups imparts the compound with distinct chemical and biological properties. The 2,3-dihydropyridazinone scaffold is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to various biological targets. The piperazine ring provides additional flexibility and hydrophilicity, enhancing the compound's solubility and bioavailability. The phenylpyrimidine moiety contributes to the compound's lipophilicity and plays a key role in its interaction with specific protein targets.

The synthesis of 6-4-(6-phenylpyrimidin-4-yl)piperazine-1-carbonyl-2,3-dihydropyridazin-3-one has been reported in several studies. One common approach involves the reaction of a suitable 2,3-dihydropyridazinone derivative with a substituted piperazine and a phenylpyrimidine precursor. The synthesis typically proceeds through multiple steps, including condensation reactions, cyclizations, and functional group transformations. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

In terms of biological activity, 6-4-(6-phenylpyrimidin-4-yl)piperazine-1-carbonyl-2,3-dihydropyridazin-3-one has demonstrated significant potential as a therapeutic agent. Studies have shown that this compound exhibits potent inhibitory effects on various kinases, particularly those involved in cancer signaling pathways. For instance, it has been reported to inhibit the activity of Aurora kinases, which are key regulators of cell division and are often overexpressed in cancer cells. This inhibition can lead to cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for anticancer therapy.

Beyond its anticancer properties, 6-4-(6-phenylpyrimidin-4-yl)piperazine-1-carbonyl-2,3-dihydropyridazin-3-one has also shown potential in other therapeutic areas. Research has indicated that it can modulate the activity of G protein-coupled receptors (GPCRs), which are important targets for treating neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, the compound has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in immune cells.

The pharmacokinetic properties of 6-4-(6-phenylpyrimidin-4-yl)piperazine-1-carbonyl-2,3-dihydropyridazin-3-one have been extensively studied to understand its behavior in vivo. Preclinical studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties are crucial for ensuring that the drug can effectively reach its target tissues and exert its therapeutic effects without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-4-(6-phenylpyrimidin-4-y l)piperazine -1-carbonyl -2 , 3 -d ihyd ro pyr id az i n - 3 - o ne in human subjects. Early results from phase I trials have shown promising outcomes with manageable side effects. The compound is being tested for various indications, including solid tumors and hematological malignancies. Ongoing research aims to optimize dosing regimens and identify biomarkers that can predict patient response to treatment.

In conclusion, 6 - 4 -( 6 - phen yl pyri mid i n - 4 - y l ) pi pe r az i ne - 1 - c ar bo ny l - 2 , 3 - di hy dr o py ri da z i n - 3 - o ne ( CAS No . 1706422 - 43 - 6 ) represents a promising lead compound in the field of medicinal chemistry . Its unique chemical structure , coupled with its diverse biological activities , makes it an attractive candidate for further development as a therapeutic agent . Continued research efforts will likely uncover new applications and improve our understanding of its mechanisms of action , paving the way for innovative treatments in various medical fields .